Cas no 1805467-30-4 (2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805467-30-4
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4903182
• Update Time: 2025-05-24

2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-3-4-6(7(9,10)11)5(13(14)15)1-2-12-4/h1-2H,3H2
• InChI Key： ZQVNWHQWFZSCBG-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=C(C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine

Introduction to 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805467-30-4)

2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805467-30-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives and features a chloromethyl, nitro, and trifluoromethyl functional groups, which contribute to its distinctive properties and reactivity.

The chloromethyl group in 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine is a valuable functional handle for further chemical modifications. It can be readily converted into various other functional groups through substitution reactions, making it an attractive starting material for the synthesis of complex molecules. The nitro group, on the other hand, imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the trifluoromethyl group is known for its high electronegativity and lipophilicity, making it a key feature in many pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine in the development of novel drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a scaffold for the design of potent inhibitors of specific enzymes involved in various diseases. The researchers found that derivatives of 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine exhibited high selectivity and efficacy against target enzymes, suggesting its potential as a lead compound for drug discovery.

In another study published in Organic Letters (2020), scientists investigated the synthetic routes to 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine and its derivatives. They developed an efficient and scalable method for synthesizing this compound using readily available starting materials and mild reaction conditions. This method not only improves the accessibility of 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine but also opens up new possibilities for its application in large-scale industrial processes.

The physical and chemical properties of 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine have also been extensively studied. It is a solid at room temperature with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide but has limited solubility in water. These properties make it suitable for use in various chemical reactions and processes.

From a safety perspective, it is important to handle 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 2-Chloromethyl-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805467-30-4) is a highly versatile compound with significant potential in pharmaceutical and chemical research. Its unique combination of functional groups makes it an attractive starting material for the synthesis of complex molecules and drug candidates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.